Cas no 42028-21-7 (estriol 17-sulfate)

• Product Name: estriol 17-sulfate
• CAS No: 42028-21-7
• MF: C₁₈H₂₄O₆S
• MW: 368.444564819336
• CID: 927689
• PubChem ID: 135126
• Update Time: 2025-10-05

estriol 17-sulfate Chemical and Physical Properties

Names and Identifiers

• estriol 17-sulfate
• CHEBI:189467
• [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulate
• Estriol-17-sulfate
• [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• FS-6918
• DTXSID80962218
• A826744
• SCHEMBL3232321
• 3,16-Dihydroxyestra-1(10),2,4-trien-17-yl hydrogen sulfate
• [(1R,2R,3aS,3bR,9bS,11aS)-2,7-dihydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H-cyclopenta[a]phenanthren-1-yl]oxidanesulfonic acid
• Estra-1,3,5(10)-triene-3,16,17-triol, 17-(hydrogen sulfate), (16?,17?)-
• sulfuric acid [(8R,9S,13S,14S,16R,17R)-3,16-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] ester
• AKOS040734913
• 42028-21-7
• [(8R,9S,13S,14S,16R,17R)-13-methyl-3,16-bis(oxidanyl)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• Estra-1,3,5(10)-triene-3,16,17-triol, 17-(hydrogen sulfate), (16alpha,17beta)-

• Inchi： 1S/C18H24O6S/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)24-25(21,22)23/h3,5,8,13-17,19-20H,2,4,6-7,9H2,1H3,(H,21,22,23)/t13-,14-,15+,16-,17+,18+/m1/s1
• InChI Key： HTAOZBHEZQGPLH-ZXXIGWHRSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1[C@@H](C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 368.129
• Monoisotopic Mass: 368.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.47
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids

Additional information on estriol 17-sulfate

Estriol 17-Sulfate: A Comprehensive Overview

Estriol 17-sulfate, also known by its CAS number CAS No. 42028-21-7, is a biologically active compound that has garnered significant attention in the fields of reproductive health, dermatology, and endocrinology. This compound is a sulfate ester of estriol, one of the three primary estrogens in the human body, and plays a crucial role in various physiological processes. Recent advancements in research have shed light on its potential applications and mechanisms of action, making it a subject of interest for both academic and industrial sectors.

The chemical structure of estriol 17-sulfate is characterized by the presence of a sulfate group attached to the 17th carbon of the estriol molecule. This modification not only influences its pharmacokinetic properties but also enhances its bioavailability. Studies have shown that the sulfation process, or sulfation pathway, is a critical regulatory mechanism in hormone metabolism, ensuring that hormones are efficiently transported and utilized within the body. The CAS number CAS No. 42028-21-7 specifically refers to this sulfated form, distinguishing it from other estriol derivatives.

One of the most promising areas of research involving estriol 17-sulfate is its role in reproductive health. Recent studies have demonstrated its potential as a therapeutic agent in managing conditions such as infertility, recurrent miscarriages, and hormonal imbalances. The compound's ability to modulate estrogen signaling pathways without causing adverse effects on the endocrine system has made it a safer alternative to traditional hormone replacement therapies. Moreover, its sulfated form ensures controlled release and reduced systemic side effects, making it an ideal candidate for targeted therapies.

In dermatology, estriol 17-sulfate has shown remarkable efficacy in addressing skin aging and photoaging. Clinical trials have highlighted its ability to stimulate collagen synthesis and improve skin elasticity, leading to a reduction in fine lines and wrinkles. The compound's anti-inflammatory properties also make it effective in treating conditions such as acne and rosacea. These findings have paved the way for its inclusion in advanced skincare products, particularly those targeting aging populations.

The endocrine system's regulation by estriol 17-sulfate is another area of intense research interest. Studies have revealed that this compound plays a pivotal role in maintaining hormonal balance during menopause. By modulating estrogen receptor activity, it helps alleviate symptoms such as hot flashes, night sweats, and mood swings without increasing the risk of hormone-dependent cancers. This has positioned it as a potential breakthrough in menopausal hormone therapy.

From a manufacturing standpoint, the production of estriol 17-sulfate involves sophisticated chemical processes that ensure high purity and bioavailability. The CAS number CAS No. 42028-21-7 serves as an identifier for this specific compound, ensuring consistency across research studies and commercial applications. Quality control measures are rigorously implemented to meet pharmaceutical standards, guaranteeing safety and efficacy for end-users.

In conclusion, estriol 17-sulfate, identified by its CAS number CAS No. 42028-21-7, represents a significant advancement in hormone therapy and skincare innovation. Its unique chemical properties and diverse applications underscore its importance in modern medicine and cosmetics. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in improving human health and well-being.